5'MealloAZT

• CAS No.: 134018-71-6
• Molecular Formula: C11H15N5O4
• Molecular Weight: 281.27 g/mol
• IUPAC Name: 1-[(2R,4S)-4-azido-5-[(1R)-1-hydroxyethyl]oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• InChI: InChI=1S/C11H15N5O4/c1-5-4-16(11(19)13-10(5)18)8-3-7(14-15-12)9(20-8)6(2)17/h4,6-9,17H,3H2,1-2H3,(H,13,18,19)/t6-,7+,8-,9?/m1/s1
• InChI Key: LDOLZPLGBOMIJY-OBCZXFEGSA-N
• Isomeric SMILES: CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H](C(O2)[C@@H](C)O)N=[N+]=[N-]
• Canonical SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(O2)C(C)O)N=[N+]=[N-]

Description

5’MealloAZT is a synthetic compound that has garnered significant interest in various scientific fields due to its unique chemical properties and potential applications. This compound is a derivative of azidothymidine (AZT), a well-known antiretroviral medication used to treat HIV/AIDS. The modification at the 5’ position with a metal-containing group (Meallo) enhances its chemical reactivity and potential biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5’MealloAZT typically involves the following steps:

Starting Material: The synthesis begins with azidothymidine (AZT).

Metalation: The 5’ hydroxyl group of AZT is first protected using a suitable protecting group such as a silyl ether.

Introduction of Metal Group: The protected AZT is then reacted with a metal-containing reagent, such as a metal halide (e.g., MealloCl), under anhydrous conditions to introduce the metal group at the 5’ position.

Deprotection: The protecting group is removed to yield 5’MealloAZT.

Industrial Production Methods

Industrial production of 5’MealloAZT follows similar synthetic routes but on a larger scale. The process involves:

Bulk Synthesis of AZT: Large-scale synthesis of the starting material, AZT.

Batch Processing: Metalation and deprotection steps are carried out in batch reactors with careful control of reaction conditions to ensure high yield and purity.

Purification: The final product is purified using techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

5’MealloAZT undergoes various chemical reactions, including